Cas no 922059-21-0 (2-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 2-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 922059-21-0
• MF: C₁₅H₁₃BrN₂O₃S
• MW: 381.244321584702
• CID: 6063645
• PubChem ID: 20933622
• Update Time: 2025-05-25

2-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 2-bromo-N-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-
• 922059-21-0
• 2-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• 2-bromo-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• F2278-0214
• CCG-176715
• 2bromon(2oxo1,2,3,4tetrahydroquinolin6yl)benzenesulfonamide
• AKOS001972188

• Inchi： 1S/C15H13BrN2O3S/c16-12-3-1-2-4-14(12)22(20,21)18-11-6-7-13-10(9-11)5-8-15(19)17-13/h1-4,6-7,9,18H,5,8H2,(H,17,19)
• InChI Key： XNSDCODZBOZQHO-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)=CC=CC=C1Br

Computed Properties

• Exact Mass: 379.98303g/mol
• Monoisotopic Mass: 379.98303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.628±0.06 g/cm3(Predicted)
• pka: 8.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

2-Bromo-N-(2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzene-1-Sulfonamide

The compound CAS No. 922059-21-0, known as 2-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Structural Analysis: The molecule consists of a benzene ring substituted with a sulfonamide group at the 1-position and a bromo group at the 2-position. The sulfonamide group is further connected to a tetrahydroquinoline derivative, specifically the 6-position of the tetrahydroquinoline moiety, which carries an oxo group at the 2-position. This combination of functional groups creates a highly versatile structure that can participate in various chemical reactions and interactions.

Synthesis and Properties: Recent studies have focused on the synthesis of this compound using advanced methodologies such as cross-coupling reactions and amidation techniques. The synthesis process involves precise control over reaction conditions to ensure high yield and purity. The compound exhibits excellent stability under standard laboratory conditions and shows potential for use in bioconjugation reactions due to its reactive bromine atom.

Applications in Drug Discovery: The tetrahydroquinoline moiety is known for its ability to act as a scaffold in drug design, particularly in the development of antidepressants, anti-inflammatory agents, and neuroprotective drugs. The sulfonamide group further enhances the compound's pharmacokinetic properties, making it an attractive candidate for drug delivery systems. Recent research has explored its role as a lead compound in the development of novel therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Material Science Applications: Beyond pharmacology, this compound has shown promise in material science applications. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of new types of semiconductors and conductive polymers. Researchers have also investigated its ability to act as a precursor for the synthesis of advanced materials with tailored optical and electronic properties.

Environmental Considerations: As with all chemical compounds, understanding the environmental impact is crucial. Studies have been conducted to assess the biodegradability and toxicity of this compound. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly under controlled usage conditions.

Future Directions: The ongoing research into this compound highlights its vast potential across multiple disciplines. Future studies aim to explore its use in enzyme inhibition, drug delivery systems, and as a building block for more complex molecular architectures. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications for this versatile molecule.